88-24-4

2,2'-Methylenebis(4-ethyl-6-tert-butylphenol)

In Stock

• CAS RN:
• 88-24-4

• Formula:
• C25H36O2

• InChI:
• InChI=1S/C25H36O2/c1-9-16-11-18(22(26)20(13-16)24(3,4)5)15-19-12-17(10-2)14-21(23(19)27)25(6,7)8/h11-14,26-27H,9-10,15H2,1-8H3

• InChIKey:
• GPNYZBKIGXGYNU-UHFFFAOYSA-N

• 2,2'-Methylenebis(4-ethyl-6-tert-butylphenol), also known as 2,2'-Methylenebis(4-ethyl-6-tert-butylphenol), is a useful research compound. Its molecular formula is C25H36O2 and its molecular weight is 368.6 g/mol. The purity is usually 95%.

2-(4-Acetylanilino)acetic acid

• CAS RN:
• 42288-24-4

• Formula:
• C10H11NO3

• InChI:
• InChI=1S/C10H11NO3/c1-7(12)8-2-4-9(5-3-8)11-6-10(13)14/h2-5,11H,6H2,1H3,(H,13,14)

• InChIKey:
• AEXFITBEFOTRCS-UHFFFAOYSA-N

• 2-(4-Acetylanilino)acetic acid is a useful research compound. Its molecular formula is C10H11NO3 and its molecular weight is 193.2 g/mol. The purity is usually 95%.

(5E)-3-(furan-2-ylmethyl)-5-[(2-hydroxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one

• CAS RN:
• 13788-24-4

• Formula:
• C15H11NO3S2

• InChI:
• InChI=1S/C15H11NO3S2/c17-12-6-2-1-4-10(12)8-13-14(18)16(15(20)21-13)9-11-5-3-7-19-11/h1-8,17H,9H2/b13-8+

• InChIKey:
• BDMPQTSHTYLPCF-MDWZMJQESA-N

• (5E)-3-(furan-2-ylmethyl)-5-[(2-hydroxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one is a useful research compound. Its molecular formula is C15H11NO3S2 and its molecular weight is 317.4g/mol. The purity is usually 95%.

N-(4-chlorophenyl)-4-hydroxy-1-methyl-2-oxo-1,2-dihydro-3-quinolinecarboxamide

• CAS RN:
• 84088-24-4

• Formula:
• C17H13ClN2O3

• InChI:
• InChI=1S/C17H13ClN2O3/c1-20-13-5-3-2-4-12(13)15(21)14(17(20)23)16(22)19-11-8-6-10(18)7-9-11/h2-9,21H,1H3,(H,19,22)

• InChIKey:
• QQBREMHXWVEAHL-UHFFFAOYSA-N

• N-(4-chlorophenyl)-4-hydroxy-1-methyl-2-oxo-1,2-dihydro-3-quinolinecarboxamide is a useful research compound. Its molecular formula is C17H13ClN2O3 and its molecular weight is 328.7g/mol. The purity is usually 95%.

1,1-Diallyl-3-(1,4-benzodioxan-2-ylmethyl)-3-methylurea

• CAS RN:
• 13988-24-4

• Formula:
• C17H22N2O3

• InChI:
• InChI=1S/C17H22N2O3/c1-4-10-19(11-5-2)17(20)18(3)12-14-13-21-15-8-6-7-9-16(15)22-14/h4-9,14H,1-2,10-13H2,3H3

• InChIKey:
• SVQHPQRSZJSPEB-UHFFFAOYSA-N

• 1,1-Diallyl-3-(1,4-benzodioxan-2-ylmethyl)-3-methylurea is a useful research compound. Its molecular formula is C17H22N2O3 and its molecular weight is 302.37 g/mol. The purity is usually 95%.

alpha-Serratanediol

• CAS RN:
• 18188-24-4

• Formula:
• C30H52O2

• InChI:
• InChI=1S/C30H52O2/c1-26(2)21-10-8-19-18-28(5)15-12-22-27(3,4)25(32)14-17-30(22,7)23(28)11-9-20(19)29(21,6)16-13-24(26)31/h19-25,31-32H,8-18H2,1-7H3/t19-,20-,21-,22-,23-,24-,25-,28-,29+,30-/m0/s1

• InChIKey:
• VPVFMIYLPVRZRT-AVJRYLTBSA-N

• Alpha-Serratanediol is a useful research compound. Its molecular formula is C30H52O2 and its molecular weight is 444.744. The purity is usually 95%.

3-Bromo-2-hydroxyphenyl boronic acid

In Stock

• CAS RN:
• 89488-24-4

• Formula:
• C6H6BBrO3

• InChI:
• InChI=1S/C6H6BBrO3/c8-5-3-1-2-4(6(5)9)7(10)11/h1-3,9-11H

• InChIKey:
• WILLYOUMVYALAT-UHFFFAOYSA-N

• 3-Bromo-2-hydroxyphenyl boronic acid is a useful research compound. Its molecular formula is C6H6BBrO3 and its molecular weight is 216.83 g/mol. The purity is usually 95%.

cyclo(D-Phe-L-Pro)

In Stock

• CAS RN:
• 26488-24-4

• Formula:
• C14H16N2O2

• InChI:
• InChI=1S/C14H16N2O2/c17-13-12-7-4-8-16(12)14(18)11(15-13)9-10-5-2-1-3-6-10/h1-3,5-6,11-12H,4,7-9H2,(H,15,17)/t11-,12+/m1/s1

• cyclo(D-Phe-L-Pro) is a natural product found in Streptomyces with data available.

1-[4-(1H-pyrazol-5-yl)phenyl]-4(1H)-pyridinone

In Stock

• CAS RN:
• 241488-24-4

• Formula:
• C14H11N3O

• InChI:
• InChI=1S/C14H11N3O/c18-13-6-9-17(10-7-13)12-3-1-11(2-4-12)14-5-8-15-16-14/h1-10H,(H,15,16)

• InChIKey:
• JDEQPOPCQHAOPN-UHFFFAOYSA-N

• 1-[4-(1H-pyrazol-5-yl)phenyl]-4(1H)-pyridinone is a useful research compound. Its molecular formula is C14H11N3O and its molecular weight is 237.262. The purity is usually 95%.

(E)-N-(6-(2-(4-fluorobenzylidene)hydrazinyl)-6-oxohexyl)benzamide

In Stock

• CAS RN:
• 327088-24-4

• Formula:
• C20H22FN3O2

• InChI:
• InChI=1S/C20H22FN3O2/c21-18-12-10-16(11-13-18)15-23-24-19(25)9-5-2-6-14-22-20(26)17-7-3-1-4-8-17/h1,3-4,7-8,10-13,15H,2,5-6,9,14H2,(H,22,26)(H,24,25)/b23-15+

• InChIKey:
• UFERPUHZBWBQIN-HZHRSRAPSA-N

• (E)-N-(6-(2-(4-fluorobenzylidene)hydrazinyl)-6-oxohexyl)benzamide is a useful research compound. Its molecular formula is C20H22FN3O2 and its molecular weight is 355.413. The purity is usually 95%.

3,5-dichloro-2-[(6-nitro-4H-1,3-benzodioxin-8-yl)methoxy]benzaldehyde

In Stock

• CAS RN:
• 848288-24-4

• Formula:
• C16H11Cl2NO6

• InChI:
• InChI=1S/C16H11Cl2NO6/c17-12-1-9(5-20)16(14(18)4-12)24-7-11-3-13(19(21)22)2-10-6-23-8-25-15(10)11/h1-5H,6-8H2

• InChIKey:
• WBGIJHHGGGNEFL-UHFFFAOYSA-N

• 3,5-dichloro-2-[(6-nitro-4H-1,3-benzodioxin-8-yl)methoxy]benzaldehyde is a useful research compound. Its molecular formula is C16H11Cl2NO6 and its molecular weight is 384.17. The purity is usually 95%.

N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-3,4,5-trimethoxybenzohydrazide

In Stock

• CAS RN:
• 851988-24-4

• Formula:
• C17H15F2N3O4S

• InChI:
• InChI=1S/C17H15F2N3O4S/c1-24-11-4-8(5-12(25-2)15(11)26-3)16(23)21-22-17-20-14-10(19)6-9(18)7-13(14)27-17/h4-7H,1-3H3,(H,20,22)(H,21,23)

• InChIKey:
• DFHAMBGKEMQMSR-UHFFFAOYSA-N

• N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-3,4,5-trimethoxybenzohydrazide is a useful research compound. Its molecular formula is C17H15F2N3O4S and its molecular weight is 395.38. The purity is usually 95%.

3-(furan-2-yl)-6-{[(pyridin-3-yl)methyl]sulfanyl}pyridazine

In Stock

• CAS RN:
• 893988-24-4

• Formula:
• C14H11N3OS

• InChI:
• InChI=1S/C14H11N3OS/c1-3-11(9-15-7-1)10-19-14-6-5-12(16-17-14)13-4-2-8-18-13/h1-9H,10H2

• InChIKey:
• HHEVZBJPCUVRNS-UHFFFAOYSA-N

• 3-(furan-2-yl)-6-{[(pyridin-3-yl)methyl]sulfanyl}pyridazine is a useful research compound. Its molecular formula is C14H11N3OS and its molecular weight is 269.32 g/mol. The purity is usually 95%.

Methyl 2-((tert-butoxycarbonyl)amino)-5-(trifluoromethyl)benzoate

• CAS RN:
• 209688-24-4

• Formula:
• C14H16F3NO4

• InChI:
• InChI=1S/C14H16F3NO4/c1-13(2,3)22-12(20)18-10-6-5-8(14(15,16)17)7-9(10)11(19)21-4/h5-7H,1-4H3,(H,18,20)

• InChIKey:
• NVXLETMQLIBSQG-UHFFFAOYSA-N

• Methyl 2-((tert-butoxycarbonyl)amino)-5-(trifluoromethyl)benzoate is a useful research compound. Its molecular formula is C14H16F3NO4 and its molecular weight is 319.28 g/mol. The purity is usually 95%.

N-(2-(6-((2-(azepan-1-yl)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide

In Stock

• CAS RN:
• 872988-24-4

• Formula:
• C22H26N6O2S

• InChI:
• InChI=1S/C22H26N6O2S/c29-21(27-14-6-1-2-7-15-27)16-31-20-11-10-18-24-25-19(28(18)26-20)12-13-23-22(30)17-8-4-3-5-9-17/h3-5,8-11H,1-2,6-7,12-16H2,(H,23,30)

• InChIKey:
• WYUORCHQDCOCAG-UHFFFAOYSA-N

• N-(2-(6-((2-(azepan-1-yl)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C22H26N6O2S and its molecular weight is 438.55. The purity is usually 95%.

Ethyl 7-oxo-7-[3-(thiomorpholinomethyl)phenyl]heptanoate

In Stock

• CAS RN:
• 898788-24-4

• Formula:
• C20H29NO3S

• InChI:
• InChI=1S/C20H29NO3S/c1-2-24-20(23)10-5-3-4-9-19(22)18-8-6-7-17(15-18)16-21-11-13-25-14-12-21/h6-8,15H,2-5,9-14,16H2,1H3

• InChIKey:
• SUCBSSMVKPZQHH-UHFFFAOYSA-N

• Ethyl 7-oxo-7-[3-(thiomorpholinomethyl)phenyl]heptanoate is a useful research compound. Its molecular formula is C20H29NO3S and its molecular weight is 363.5 g/mol. The purity is usually 95%.

4-Chloro-6-nitroquinazoline hydrochloride

In Stock

• CAS RN:
• 220488-24-4

• Formula:
• C8H5Cl2N3O2

• InChI:
• InChI=1S/C8H4ClN3O2.ClH/c9-8-6-3-5(12(13)14)1-2-7(6)10-4-11-8;/h1-4H;1H

• InChIKey:
• QEUSEKYHDPJEEK-UHFFFAOYSA-N

• 4-Chloro-6-nitroquinazoline hydrochloride is a useful research compound. Its molecular formula is C8H5Cl2N3O2 and its molecular weight is 246.05 g/mol. The purity is usually 95%.

2-amino-4-[(Z)-1-cyano-2-(4-methoxyphenyl)ethenyl]-6-piperidin-1-ylpyridine-3,5-dicarbonitrile

Usually In Stock

• CAS RN:
• 851788-24-4

• Formula:
• C22H20N6O

• InChI:
• InChI=1S/C22H20N6O/c1-29-17-7-5-15(6-8-17)11-16(12-23)20-18(13-24)21(26)27-22(19(20)14-25)28-9-3-2-4-10-28/h5-8,11H,2-4,9-10H2,1H3,(H2,26,27)/b16-11+

• InChIKey:
• JUXNDZIPTJSQRZ-UHFFFAOYSA-N

• 2-amino-4-[(Z)-1-cyano-2-(4-methoxyphenyl)ethenyl]-6-piperidin-1-ylpyridine-3,5-dicarbonitrile is a useful research compound. Its molecular formula is C22H20N6O and its molecular weight is 384.443. The purity is usually 95%.

3-Chloro-2-[[(3S)-pyrrolidin-3-yl]oxymethyl]-5-(trifluoromethyl)pyridine;hydrochloride

In Stock

• CAS RN:
• 1823188-24-4

• Formula:
• C11H13Cl2F3N2O

• InChI:
• InChI=1S/C11H12ClF3N2O.ClH/c12-9-3-7(11(13,14)15)4-17-10(9)6-18-8-1-2-16-5-8;/h3-4,8,16H,1-2,5-6H2;1H/t8-;/m0./s1

• InChIKey:
• FSQPKKSMSYYXDY-QRPNPIFTSA-N

• 3-Chloro-2-[[(3S)-pyrrolidin-3-yl]oxymethyl]-5-(trifluoromethyl)pyridine;hydrochloride is a useful research compound. Its molecular formula is C11H13Cl2F3N2O and its molecular weight is 317.13 g/mol. The purity is usually 95%.

tert-Butyl 4-bromo-2,6-dimethylphenylcarbamate

In Stock

• CAS RN:
• 1365988-24-4

• Formula:
• C13H18BrNO2

• InChI:
• InChI=1S/C13H18BrNO2/c1-8-6-10(14)7-9(2)11(8)15-12(16)17-13(3,4)5/h6-7H,1-5H3,(H,15,16)

• InChIKey:
• IOKQNFVMJIWDEI-UHFFFAOYSA-N

• Tert-Butyl 4-bromo-2,6-dimethylphenylcarbamate is a useful research compound. Its molecular formula is C13H18BrNO2 and its molecular weight is 300.196. The purity is usually 95%.

methyl 3-chloro-1-(methoxymethyl)-1H-1,2,4-triazole-5-carboxylate

In Stock

• CAS RN:
• 1807988-24-4

• Formula:
• C6H8ClN3O3

• InChI:
• InChI=1S/C6H8ClN3O3/c1-12-3-10-4(5(11)13-2)8-6(7)9-10/h3H2,1-2H3

• InChIKey:
• TVOACMOAMPTNCC-UHFFFAOYSA-N

• Methyl 3-chloro-1-(methoxymethyl)-1H-1,2,4-triazole-5-carboxylate is a useful research compound. Its molecular formula is C6H8ClN3O3 and its molecular weight is 205.6 g/mol. The purity is usually 95%.

N-[(4-Thiophen-3-ylthiophen-2-yl)methyl]ethanesulfonamide

Usually In Stock

• CAS RN:
• 2379988-24-4

• Formula:
• C11H13NO2S3

• InChI:
• InChI=1S/C11H13NO2S3/c1-2-17(13,14)12-6-11-5-10(8-16-11)9-3-4-15-7-9/h3-5,7-8,12H,2,6H2,1H3

• InChIKey:
• ONZXEDRFKAHEPR-UHFFFAOYSA-N

• N-[(4-Thiophen-3-ylthiophen-2-yl)methyl]ethanesulfonamide is a useful research compound. Its molecular formula is C11H13NO2S3 and its molecular weight is 287.41. The purity is usually 95%.